Cas no 35507-35-8 (Benzenamine,4,4'-diselenobis- (9CI))

• Product Name: Benzenamine,4,4'-diselenobis- (9CI)
• CAS No: 35507-35-8
• MF: C₁₂H₁₂N₂Se₂
• MW: 342.15708065033
• CID: 315157
• PubChem ID: 37161
• Update Time: 2025-09-26

Benzenamine,4,4'-diselenobis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenamine,4,4'-diselenobis- (9CI)
• 4-[(4-aminophenyl)diselanyl]aniline
• 4,4'-diaminophenyldiselenide
• 4,4'-Diselandiyl-di-anilin
• 4,4'-diselanediyldianiline
• ANILINE,p,p'-DISELENODI
• Bis-(4-amino-phenyl)-diselenid
• Bis(4-aminophenyl)diselenide
• p,p'-Diselenodianiline
• CHEMBL1806723
• AKOS015969239
• SCHEMBL6675957
• ANILINE, p,p'-DISELENODI-
• diaminodiphenyl diselenide
• YSZC3145
• 4-13-00-01420 (Beilstein Handbook Reference)
• DTXSID10189012
• BRN 3137568
• 915402-25-4
• 35507-35-8
• G71737

• Inchi： 1S/C12H12N2Se2/c13-9-1-5-11(6-2-9)15-16-12-7-3-10(14)4-8-12/h1-8H,13-14H2
• InChI Key： YKWRUFUXIJXQGC-UHFFFAOYSA-N
• SMILES： [Se](C1C=CC(=CC=1)N)[Se]C1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 343.93300
• Monoisotopic Mass: 343.933092
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52

Experimental Properties

• Boiling Point: 501.8°C at 760 mmHg
• Flash Point: 257.3°C
• PSA: 52.04000
• LogP: 1.28760

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on Benzenamine,4,4'-diselenobis- (9CI)

Comprehensive Overview of Benzenamine,4,4'-diselenobis- (9CI) (CAS No. 35507-35-8)

Benzenamine,4,4'-diselenobis- (9CI), with the CAS number 35507-35-8, is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound, often referred to as 4,4'-diselenobisbenzenamine, belongs to the class of selenium-containing aromatic amines, which are increasingly studied for their roles in advanced material science and pharmaceutical research.

The molecular structure of Benzenamine,4,4'-diselenobis- (9CI) features a diselenide (-Se-Se-) bridge connecting two aniline moieties. This structural motif is particularly intriguing because of the growing interest in selenium-based compounds for their redox-active properties and potential applications in antioxidant research. Researchers are actively exploring how such compounds can mimic natural selenoproteins, which play critical roles in cellular defense mechanisms against oxidative stress.

In the context of current scientific trends, 35507-35-8 has become a subject of investigation for its possible utility in organic electronics. The compound's conjugated system and selenium atoms make it a candidate for conductive materials and molecular semiconductors. This aligns perfectly with the global push toward sustainable energy solutions and the search for novel organic photovoltaic materials that could revolutionize solar cell technology.

Another area where Benzenamine,4,4'-diselenobis- (9CI) shows promise is in medicinal chemistry. The pharmaceutical industry has shown increasing interest in selenium-containing compounds due to their potential therapeutic effects. While not making any medical claims, it's worth noting that compounds with similar structures are being studied for their possible roles in various biological processes, making 35507-35-8 an interesting target for further research.

The synthesis of Benzenamine,4,4'-diselenobis- (9CI) typically involves the coupling of 4-aminophenylselenol derivatives, a process that has been refined over the years to improve yield and purity. Modern synthetic approaches emphasize green chemistry principles, reflecting the broader scientific community's commitment to environmentally friendly synthesis methods. This aspect is particularly relevant given the current focus on sustainable chemistry practices across industries.

From an analytical perspective, characterizing CAS No. 35507-35-8 requires specialized techniques due to the presence of selenium. Advanced methods such as NMR spectroscopy (particularly ⁷⁷Se NMR), mass spectrometry, and X-ray crystallography are commonly employed to confirm its structure and purity. These analytical challenges make the compound particularly interesting for researchers developing new spectroscopic methods for selenium-containing species.

The stability and handling of Benzenamine,4,4'-diselenobis- (9CI) are subjects of ongoing research. Like many organoselenium compounds, it requires careful storage conditions to prevent degradation. Recent studies have focused on understanding its thermal stability and photochemical behavior, which are crucial for potential applications in materials science. These investigations contribute to the broader understanding of selenium chemistry and its practical implications.

In the context of intellectual property, 35507-35-8 has been mentioned in several patents related to specialty chemicals and advanced materials. The compound's unique properties have made it a valuable subject for industrial research, particularly in fields requiring tailored molecular structures with specific electronic or chemical characteristics. This commercial interest underscores the compound's potential significance beyond academic research.

Looking toward future directions, research on Benzenamine,4,4'-diselenobis- (9CI) is likely to expand in several exciting areas. The growing field of catalysis may benefit from its potential as a ligand or catalyst precursor. Additionally, its applications in nanotechnology and molecular engineering are just beginning to be explored. As the scientific community continues to uncover the versatile properties of selenium-containing compounds, CAS No. 35507-35-8 will undoubtedly remain an important subject of study.

For researchers interested in working with Benzenamine,4,4'-diselenobis- (9CI), it's essential to consult the latest literature and safety data. While not classified as hazardous under normal circumstances, proper laboratory practices should always be followed when handling any chemical substance. The compound's growing importance in various scientific disciplines makes it a fascinating subject for both fundamental research and potential technological applications.